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Compound of Interest

Compound Name: SAR125844

Cat. No.: B1684697 Get Quote

Technical Support Center: SAR125844
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing SAR125844, along with

troubleshooting guides and frequently asked questions (FAQs) to address specific issues that

may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing SAR125844 powder?

A: SAR125844 powder should be stored at -20°C for up to 3 years.

Q2: How should I prepare and store stock solutions of SAR125844?

A: It is recommended to prepare stock solutions in DMSO. Once prepared, aliquot the solution

to prevent inactivation from repeated freeze-thaw cycles.[1] Storage recommendations for

stock solutions are as follows:

-80°C for up to 6 months.[1][2]

-20°C for up to 1 month.[1][2]

Q3: What are the known solubilities of SAR125844?
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A: The solubility of SAR125844 in various solvents at 25°C is summarized in the table below.[3]

Please note that using moisture-absorbing DMSO may reduce solubility.[4] For in vivo studies,

a common vehicle is a suspension in 10% DMSO and 90% corn oil.[2]

Q4: I am observing precipitation in my stock solution. What should I do?

A: If you observe precipitation, gently warm the solution and vortex or sonicate until the

precipitate redissolves. Ensure you are using fresh, anhydrous DMSO for preparing your stock

solution, as moisture can affect solubility.[4] To avoid repeated precipitation, ensure the storage

temperature is maintained as recommended and minimize freeze-thaw cycles by preparing

smaller aliquots.

Q5: What safety precautions should be taken when handling SAR125844?

A: As with any chemical compound, standard laboratory safety practices should be followed.

This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab

coat, and safety glasses. Handle the compound in a well-ventilated area or a chemical fume

hood. Avoid inhalation of dust and direct contact with skin and eyes.

Data Presentation
Table 1: Chemical and Physical Properties of SAR125844

Property Value Source

Molecular Formula C25H23FN8O2S2 [3]

Molecular Weight 550.63 g/mol [3][5]

CAS Number 1116743-46-4 [3]

Table 2: Solubility of SAR125844
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Solvent Solubility (25°C)
Concentration
(mM)

Source

DMSO 11 mg/mL 19.97 mM [3][4]

DMSO (with

ultrasonic)
45 mg/mL 81.72 mM [2]

Water <1 mg/mL - [3]

Ethanol <1 mg/mL - [3]

Table 3: Recommended Storage Conditions

Form Temperature Duration Source

Powder -20°C 3 years [2]

In Solvent (-80°C) -80°C 6 months [1][2]

In Solvent (-20°C) -20°C 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SAR125844 Stock Solution in DMSO

Materials:

SAR125844 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes
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Procedure:

1. Equilibrate the SAR125844 vial to room temperature before opening to prevent moisture

condensation.

2. Weigh the required amount of SAR125844 powder using a calibrated balance in a

chemical fume hood. For 1 mL of a 10 mM stock solution, you will need 5.506 mg of

SAR125844 (Molecular Weight = 550.63).

3. Add the appropriate volume of anhydrous DMSO to the vial containing the SAR125844
powder.

4. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

or sonication can be used to aid dissolution if necessary.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).
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Stock Solution Preparation
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Weigh SAR125844
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Caption: Workflow for handling and storing SAR125844.
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Precipitation in Stock Solution

Moisture in DMSO Improper Storage Freeze-Thaw Cycles Warm and vortex/sonicate

Use fresh, anhydrous DMSO Store at recommended temperature Aliquot into smaller volumes
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Caption: Troubleshooting guide for SAR125844 stock solution.
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Caption: Simplified signaling pathway of SAR125844.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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